![molecular formula C11H10F3NO B8011373 3-[3-(Trifluoromethyl)phenyl]pyrrolidin-2-one](/img/structure/B8011373.png)
3-[3-(Trifluoromethyl)phenyl]pyrrolidin-2-one
Overview
Description
3-[3-(Trifluoromethyl)phenyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifungal and Antibacterial Properties : 3-Phenyl-chroman-4-one, a unit similar to 3-[3-(Trifluoromethyl)phenyl]pyrrolidin-2-one, is known for its antifungal and antibacterial properties, as found in the plants of the subfamily papilionoidae of Leguminosae (Thinagar, Velmurugan, Amalraj, & Raghunathan, 2000).
Synthesis of Fluorinated Derivative of Sigma-1 Receptor Modulator : A study on the synthesis of a fluorinated derivative of the Sigma-1 receptor modulator E1R involves transforming N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one (Kuznecovs, Baskevics, Orlova, Belyakov, Domraceva, Vorona, & Veinberg, 2020).
Catalysis in Organic Synthesis : The compound has been used in catalysis for organic synthesis, particularly in the regio- and enantioselective addition of alkyl methyl ketones to beta-silylmethylene malonate (Chowdhury & Ghosh, 2009).
Asymmetric Synthesis of Pyrrolidine Derivatives : An asymmetric synthesis method for pyrrolidine derivatives with trifluoromethyl groups has been developed, which could have potential medical applications (Zhi, Zhao, Liu, Wang, & Enders, 2016).
Optical and Electrochemical Properties : Studies on the optical and electrochemical properties of fulleropyrrolidines containing the trifluoromethyl group suggest potential applications in photovoltaic conversion materials (Li, Yu, Fang, & Wei, 2012).
Anticancer Applications : A novel trifluoromethyl 2-phosphonopyrrole analogue has been studied for its potential in inhibiting human cancer cell migration and growth, showing effectiveness in lung and breast cancer cells (Olszewska, Cal, Zagórski, & Mikiciuk-Olasik, 2020).
Synthesis of Novel Compounds : Various research efforts have focused on the synthesis of novel compounds containing the this compound structure for diverse applications, including catalysis and materials science (Salih, Male, Spencer, & Fossey, 2015); (Zhi-li, 2011); (Patterson, Cheung, & Ernest, 1992); (Hildebrandt, Schaarschmidt, & Lang, 2011).
properties
IUPAC Name |
3-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO/c12-11(13,14)8-3-1-2-7(6-8)9-4-5-15-10(9)16/h1-3,6,9H,4-5H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJGFNQQJFQRHLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C1C2=CC(=CC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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